5-Benzylsulfanyl-4-chloro-2-methylpyridazin-3-one

• CAS No.: 23469-38-7
• Molecular Formula: C12H11ClN2OS
• Molecular Weight: 266.75 g/mol
• IUPAC Name: 5-benzylsulfanyl-4-chloro-2-methylpyridazin-3-one
• InChI: InChI=1S/C12H11ClN2OS/c1-15-12(16)11(13)10(7-14-15)17-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key: LDLZNXFFBZWAJA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(C=N1)SCC2=CC=CC=C2)Cl
• solubility: 30.9 [ug/mL] (The mean of the results at pH 7.4)

Description

5-Benzylsulfanyl-4-chloro-2-methylpyridazin-3-one is a useful research compound. Its molecular formula is C12H11ClN2OS and its molecular weight is 266.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

35.8 g (200 millimoles) of 4,5-dichloro-2-methylpyridazin-3(2H)-one are suspended in 300 ml of isopropanol and the suspension is colled to -20° C. A solution of 24.8 g (200 millimoles) of benzyl mercaptan and 20.2 g (200 millimoles) of triethylamine in 200 ml of isopropanol is added dropwise at this temperature, after which stirring is continued for 1 hour at -10° C. and overnight at room temperature. The resulting precipitate is filtered off under suction, washed with isopropanol and water and dried under reduced pressure to give 31.7 g (60%) of a product of melting point 102°-104° C.